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Compound of Interest

Compound Name: Potassium tetranitroplatinate(ll)

Cat. No.: B1591241

For Researchers, Scientists, and Chemical Professionals

Introduction

This technical guide provides a comprehensive overview of Potassium tetranitroplatinate(ll),
CAS number 13815-39-9. This inorganic coordination compound, featuring a central platinum
atom, is a versatile reagent in various chemical applications. This document consolidates its
chemical and physical properties, known hazards, and primary applications, with a focus on
presenting clear, structured data for technical audiences.

It is important to note that while the query requested information on biological signaling
pathways and drug development, Potassium tetranitroplatinate(ll) is an inorganic salt
primarily used in chemical synthesis and materials science. The scientific literature does not
associate this compound with direct biological activity or signaling pathways in the context of
drug development.

Chemical and Physical Properties

Potassium tetranitroplatinate(ll) is a white to yellowish crystalline solid.[1] It is recognized for
its role as a precursor in the synthesis of other platinum compounds and as a catalyst.[2]

Table 1: Chemical and Physical Properties of Potassium Tetranitroplatinate(ll)
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Property Value Reference
CAS Number 13815-39-9 [3]
Molecular Formula K2[Pt(NO2)4] [2][4]
Molecular Weight 457.30 g/mol [1][5]
Appearance White to ye.llowish crystalline (1]
powder/solid

Solubility Soluble in water [1]

EINECS Number 237-491-8 [4]

MDL Number MFCD00011375 [3][5]
PubChem CID 16211695 [1][2]

Table 2: Synonyms and Alternative Names[1][3][4][6]

Synonym

Dipotassium tetranitroplatinate

Potassium nitroplatinate(Il)

Platinate(2-), tetranitro-, dipotassium

Potassium tetranitritoplatinate(ll)

Dipotassium tetrakis(nitrito-N)platinate

Hazards and Safety Information

As with all platinum salts, Potassium tetranitroplatinate(ll) should be handled with care. It is

classified as an irritant and may cause sensitization.

Table 3: Hazard Identification and Safety Precautions
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Hazard Information Reference

Not uniformly available, but
GHS Pictograms often associated with irritation

and sensitization.

May cause skin, eye, and
Hazard Statements _ o [4]
respiratory irritation.

Wear protective gloves, eye
Precautionary Statements protection, and face protection.
Avoid breathing dust.

Exposure Limits (as Pt, soluble  ACGIH TWA: 0.002 mg/m3;

4
salts) NIOSH IDLH: 4 mg/m3 4]

Store in a cool, dry, well-
Storage ventilated area away from [7]

incompatible substances.

WGK (Water Hazard Class) 3 (Highly hazardous to water) [415]

Experimental Protocols

Detailed experimental protocols for biological assays involving Potassium
tetranitroplatinate(ll) are not available in the literature due to its primary application in non-
biological fields. However, a general workflow for the synthesis of platinum compounds can be
illustrated. The synthesis of cisplatin, a well-known platinum-based anticancer drug, for
instance, starts from a related platinum salt and follows a multi-step chemical process.

Below is a conceptual workflow for the synthesis of a platinum complex, which could be
adapted for processes involving Potassium tetranitroplatinate(ll) as a starting material.
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Conceptual Synthesis Workflow for Platinum Complexes

Starting Material
(e.g., Kz[PtCl4] or K2[Pt(NOz2)4])

React with Ligands

Ligand Exchange Reaction
(Introduction of new ligands, e.g., NH3)

Reaction Progression

Intermediate Complex Formation

Isolation

Purification
(e.g., Recrystallization, Chromatography)

Analysis

Characterization
(e.g., NMR, IR, X-ray Crystallography)

Validation

Final Platinum Complex

Click to download full resolution via product page
Conceptual workflow for the synthesis of platinum complexes.

Applications

The primary applications of Potassium tetranitroplatinate(ll) are in the fields of chemistry and
materials science.
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» Catalysis: It serves as a catalyst in various organic reactions, helping to improve reaction
rates and yields.[2]

» Analytical Chemistry: Used in analytical methods for the detection and quantification of
platinum in various samples.[2]

o Materials Science: Employed in the development of advanced materials, including
conductive polymers and nanocomposites for electronics.[2]

o Precursor for Synthesis: It is a key starting material for the synthesis of other platinum-
containing compounds.[2] Some sources suggest its use in the synthesis of pharmaceutical
intermediates.[7]

Biological Activity and Signaling Pathways

As previously stated, there is no scientific evidence to suggest that Potassium
tetranitroplatinate(ll) has direct biological activity or is involved in cellular signaling pathways
in a manner relevant to drug development. Its properties and applications are rooted in
inorganic chemistry. The interest in platinum compounds in medicine, particularly in oncology, is
primarily focused on specific complexes like cisplatin, carboplatin, and oxaliplatin, which are
designed to interact with DNA. Potassium tetranitroplatinate(ll) does not share this
mechanism of action.

The logical relationship for the inapplicability of biological studies to this compound is
straightforward:
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Applicability of Biological Studies

CAS 13815-39-9
Potassium Tetranitroplatinate(ll)

is an

Inorganic Platinum Salt

leading to

Primary Use:
Chemical Synthesis & Materials Science

results in

No Direct Biological Activity
or Signaling Pathway Interaction

Click to download full resolution via product page

Logical flow showing the inapplicability of biological studies.

Conclusion

Potassium tetranitroplatinate(ll) (CAS 13815-39-9) is a valuable inorganic compound with
well-defined applications in catalysis, analytical chemistry, and materials science. While it is a
platinum salt, it is chemically distinct from platinum-based therapeutic agents and is not
associated with direct biological effects or signaling pathways. Researchers and scientists
should handle this compound with appropriate safety precautions, recognizing its hazardous
properties. This guide provides a foundational understanding of its key characteristics for
professionals working in relevant chemical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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